Cas no 2374870-92-3 (Lipoamido-PEG12-TFP ester)

• Product name: Lipoamido-PEG12-TFP ester
• CAS No: 2374870-92-3
• MF: C₄₁H₆₇F₄NO₁₅S₂
• MW: 954.092005968094
• CID: 6305153
• PubChem ID: 124203843

Lipoamido-PEG12-TFP ester Chemical and Physical Properties

Names and Identifiers

• GS-9477
• Lipoamido-dPEG(R)12-TFP ester
• 2374870-92-3
• Lipoamido-PEG12-TFP ester

• Inchi： 1S/C41H67F4NO15S2/c42-35-33-36(43)40(45)41(39(35)44)61-38(48)5-8-49-10-12-51-14-16-53-18-20-55-22-24-57-26-28-59-30-31-60-29-27-58-25-23-56-21-19-54-17-15-52-13-11-50-9-7-46-37(47)4-2-1-3-34-6-32-62-63-34/h33-34H,1-32H2,(H,46,47)
• InChI Key： GMQGFJRAMYKVOM-UHFFFAOYSA-N
• SMILES： S1C(CCS1)CCCCC(NCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCC(=O)OC1C(=C(C=C(C=1F)F)F)F)=O

Computed Properties

• Exact Mass: 953.38882543g/mol
• Monoisotopic Mass: 953.38882543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 63
• Rotatable Bond Count: 46
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 217Ų
• XLogP3: 1.4

Additional information on Lipoamido-PEG12-TFP ester

Recent Advances in the Application of Lipoamido-PEG12-TFP Ester (CAS: 2374870-92-3) in Chemical Biology and Drug Development

The compound Lipoamido-PEG12-TFP ester (CAS: 2374870-92-3) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in bioconjugation and drug delivery systems. This heterobifunctional crosslinker, featuring a lipoamide group and a tetrafluorophenyl (TFP) ester linked by a polyethylene glycol (PEG12) spacer, offers unique advantages in terms of solubility, stability, and reactivity. Recent studies have explored its utility in targeted drug delivery, protein modification, and the development of antibody-drug conjugates (ADCs).

One of the key advancements in the application of Lipoamido-PEG12-TFP ester is its role in the synthesis of ADCs. The TFP ester moiety enables efficient conjugation with primary amines on antibodies, while the lipoamide group can be further functionalized to attach cytotoxic payloads. A 2023 study published in Bioconjugate Chemistry demonstrated that this linker significantly improves the stability and pharmacokinetics of ADCs compared to traditional maleimide-based linkers. The PEG12 spacer further enhances solubility and reduces aggregation, addressing a common challenge in ADC development.

In addition to ADCs, Lipoamido-PEG12-TFP ester has been employed in the development of targeted nanocarriers for drug delivery. Researchers have utilized its bifunctional nature to conjugate targeting ligands (e.g., peptides or antibodies) to liposomal or polymeric nanoparticles. A recent preprint on bioRxiv highlighted its use in creating tumor-targeted nanoparticles loaded with chemotherapeutic agents, showing enhanced cellular uptake and reduced off-target effects in preclinical models. The lipoamide group's ability to anchor into lipid bilayers further facilitates the incorporation of these linkers into lipid-based delivery systems.

Another emerging application of Lipoamido-PEG12-TFP ester is in the field of protein labeling and modification. Its reactivity with primary amines allows for site-specific modification of proteins without disrupting their native structure. A 2024 study in ACS Chemical Biology reported its successful use in fluorescent labeling of therapeutic proteins, enabling real-time tracking of their biodistribution. The PEG12 spacer was found to minimize steric hindrance, preserving protein function while achieving high labeling efficiency.

Despite these promising developments, challenges remain in optimizing the use of Lipoamido-PEG12-TFP ester. Recent research has focused on improving its storage stability and reducing batch-to-batch variability in commercial preparations. Additionally, efforts are underway to develop analytical methods for precise quantification of conjugation efficiency, as highlighted in a 2023 Journal of Pharmaceutical and Biomedical Analysis publication. These advancements are critical for ensuring reproducibility in research and clinical applications.

Looking ahead, the unique properties of Lipoamido-PEG12-TFP ester position it as a valuable tool for next-generation bioconjugation strategies. Ongoing research is exploring its potential in novel areas such as targeted radiotherapeutics, gene delivery vectors, and biosensor development. As the field continues to evolve, this compound is expected to play an increasingly important role in bridging chemical synthesis with biological applications in drug development and diagnostics.